Cas no 67024-46-8 (isopropyl 2-ethylhexanoate)

• Product Name: isopropyl 2-ethylhexanoate
• CAS No: 67024-46-8
• MF: C₁₁H₂₂O₂
• MW: 186.291183948517
• MDL: MFCD00083570
• CID: 965194
• PubChem ID: 106701
• Update Time: 2025-04-19

isopropyl 2-ethylhexanoate Chemical and Physical Properties

Names and Identifiers

• isopropyl 2-ethylhexanoate
• propan-2-yl 2-ethylhexanoate
• AI3-23181
• Hexanoic acid, 2-ethyl-, 1-methylethyl ester
• J310.184C
• ISOPROPYL-2-ETHYLHEXANOATE
• 2-ethyl-hexanoic acid isopropyl ester
• SCHEMBL332832
• CAS-67024-46-8
• AKOS006280487
• CHEMBL3182784
• DTXSID2044973
• UNII-0SL9QL3RWN
• KWJPCZGVGLPKMD-UHFFFAOYSA-N
• NCGC00256246-01
• methylethyl 2-ethylhexanoate
• W-111278
• AS-76536
• 2-Ethylhexanoic acid 1-methylethyl ester
• Q27237204
• Tox21_301232
• 0SL9QL3RWN
• DTXCID0024973
• D93276
• EINECS 266-549-5
• NS00019836
• 67024-46-8
• DB-254979

• MDL： MFCD00083570
• Inchi： 1S/C11H22O2/c1-5-7-8-10(6-2)11(12)13-9(3)4/h9-10H,5-8H2,1-4H3
• InChI Key： KWJPCZGVGLPKMD-UHFFFAOYSA-N
• SMILES： O(C(C)C)C(C(CC)CCCC)=O

Computed Properties

• Exact Mass: 186.16206
• Monoisotopic Mass: 186.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 141
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3